Cas no 1157-39-7 (4',7-Dimethoxyisoflavone)

• Product Name: 4',7-Dimethoxyisoflavone
• CAS No: 1157-39-7
• MF: C₁₇H₁₄O₄
• MW: 282.2907
• MDL: MFCD00075889
• CID: 40938
• PubChem ID: 253660371
• Update Time: 2024-11-26

4',7-Dimethoxyisoflavone Chemical and Physical Properties

Names and Identifiers

• 4',7-dimethoxyisoflavone
• 4,7-Dimethoxyisoflavone
• 4'.7-Dimethoxyisoflavone
• 7-methoxy-3-(4-methoxyphenyl)chromen-4-one
• DAIDZEIN DIMETHYLETHER(RG) PrintBack
• Dimethoxydaidzein
• DIMETHOXYISOFLAVONE,4',7-(RG)
• 4′,7-Dimethoxyisoflavone
• 7,4'-diMe-D
• 7,4'-dimethoxyisoflavone
• 7-methoxy-3-(4-methoxyphenyl)-4H-1-benzopyran-4-one
• 7-methoxy-3-(4-methoxyphenyl)-4H-chromen-4-one
• 7-methoxy-3-(4-methoxy-phenyl)-chromen-4-one
• 7-Methoxy-3-(4-methoxyphenyl)chromone
• Daidzein dimethyl ether
• dimethyldiadzein
• 7,4'-Di-O-methyldaidzein
• F5547DW3CO
• LPNBCGIVZXHHHO-UHFFFAOYSA-N
• AK305541
• KBio2_006313
• Spectrum_000697
• SpecPlus_000113
• 4-7-dimethoxyisoflavone
• Spectrum4_001605
• Spectrum3_000209
• Spectrum2_000185
• Spectrum5_000329
• Oprea1_523121
• KBioSS_001177
• KBioGR_001949
• MLS002695973
• DivK1c_006209
• SPBio
• 1157-39-7
• Q27277653
• D4389
• XD161693
• FORMONONETIN METHYL ETHER
• FT-0617287
• AKOS002223699
• NCGC00247044-01
• AC-34195
• 7-Methoxy-3-(p-methoxyphenyl)-4H-chromen-4-one
• LMPK12050040
• s3910
• KBio1_001153
• SCHEMBL571576
• KBio2_003745
• CHEBI:196309
• 4',7-DIMETHOXYLISOFLAVONE
• BDBM50491177
• AS-69269
• F3385-0965
• CHEMBL12658
• DTXSID90151171
• SPBio_000109
• KBio2_001177
• 7,4;-DIMETHOXYISOFLAVONE
• BCP19042
• Dimethoxydaidzein pound>>7,4'-Dimethoxyisoflavone
• KBio3_001297
• CS-5799
• CCG-214635
• 7,4''''-Dimethoxyisoflavone
• AB00052651-04
• SR-05000002529-1
• Daidzein-7,4?-dimethyl ether
• 4H-1-Benzopyran-4-one, 7-methoxy-3-(4-methoxyphenyl)-
• FORMONONETIN 7-O-METHYL ETHER
• F16185
• 7-Methoxy-3-(4-methoxyphenyl)-4H-chromen-4-one #
• di-o-methyldaidzein
• NCGC00247044-02
• SR-05000002529
• MFCD00075889
• VU0616764-1
• SMR001562127
• UNII-F5547DW3CO
• A803480
• HY-N2145
• ISOFLAVONE, 4',7-DIMETHOXY-
• STK924704
• 4;7'-Dimethoxyisoflavone
• DB-041286
• 4',7-Dimethoxyisoflavone

• MDL： MFCD00075889
• Inchi： 1S/C17H14O4/c1-19-12-5-3-11(4-6-12)15-10-21-16-9-13(20-2)7-8-14(16)17(15)18/h3-10H,1-2H3
• InChI Key： LPNBCGIVZXHHHO-UHFFFAOYSA-N
• SMILES： O1C([H])=C(C2C([H])=C([H])C(=C([H])C=2[H])OC([H])([H])[H])C(C2C([H])=C([H])C(=C([H])C1=2)OC([H])([H])[H])=O
• BRN： 265550

Computed Properties

• Exact Mass: 282.08900
• Monoisotopic Mass: 282.08920892 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1
• Topological Polar Surface Area: 44.8
• Molecular Weight: 282.29

Experimental Properties

• Color/Form: Powder
• Density: 1.2±0.1 g/cm3
• Melting Point: 161.0 to 165.0 deg-C
• Boiling Point: 452.8°C at 760 mmHg
• Flash Point: 202.2±28.8 °C
• Refractive Index: 1.598
• PSA: 48.67000
• LogP: 3.47720
• λmax: 260(MeOH)(lit.)
• Solubility: Insoluble
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4',7-Dimethoxyisoflavone Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• WGK Germany：3
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：10
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 7-O-methylisoflavones
• Flavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone